Cas no 2320474-26-6 (2-(4-{4-(oxolan-3-yl)-1,4-diazepan-1-ylsulfonyl}phenyl)-1lambda6,2-thiazinane-1,1-dione)
2-(4-{4-(oxolan-3-yl)-1,4-diazepan-1-ylsulfonyl}phenyl)-1lambda6,2-thiazinane-1,1-dione Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-((4-(tetrahydrofuran-3-yl)-1,4-diazepan-1-yl)sulfonyl)phenyl)-1,2-thiazinane 1,1-dioxide
- 2-[4-[[4-(oxolan-3-yl)-1,4-diazepan-1-yl]sulfonyl]phenyl]thiazinane 1,1-dioxide
- 2-(4-{4-(oxolan-3-yl)-1,4-diazepan-1-ylsulfonyl}phenyl)-1lambda6,2-thiazinane-1,1-dione
-
- Inchi: 1S/C19H29N3O5S2/c23-28(24)15-2-1-11-22(28)17-4-6-19(7-5-17)29(25,26)21-10-3-9-20(12-13-21)18-8-14-27-16-18/h4-7,18H,1-3,8-16H2
- InChI Key: YKLOGZDQLUZCGQ-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)N1CCCCS1(=O)=O)(N1CCCN(CC1)C1COCC1)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 29
- Rotatable Bond Count: 4
- Complexity: 754
- XLogP3: 0.9
- Topological Polar Surface Area: 104
2-(4-{4-(oxolan-3-yl)-1,4-diazepan-1-ylsulfonyl}phenyl)-1lambda6,2-thiazinane-1,1-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6556-5711-2μmol |
2-(4-{[4-(oxolan-3-yl)-1,4-diazepan-1-yl]sulfonyl}phenyl)-1lambda6,2-thiazinane-1,1-dione |
2320474-26-6 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6556-5711-5μmol |
2-(4-{[4-(oxolan-3-yl)-1,4-diazepan-1-yl]sulfonyl}phenyl)-1lambda6,2-thiazinane-1,1-dione |
2320474-26-6 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6556-5711-10μmol |
2-(4-{[4-(oxolan-3-yl)-1,4-diazepan-1-yl]sulfonyl}phenyl)-1lambda6,2-thiazinane-1,1-dione |
2320474-26-6 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6556-5711-20μmol |
2-(4-{[4-(oxolan-3-yl)-1,4-diazepan-1-yl]sulfonyl}phenyl)-1lambda6,2-thiazinane-1,1-dione |
2320474-26-6 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6556-5711-1mg |
2-(4-{[4-(oxolan-3-yl)-1,4-diazepan-1-yl]sulfonyl}phenyl)-1lambda6,2-thiazinane-1,1-dione |
2320474-26-6 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6556-5711-2mg |
2-(4-{[4-(oxolan-3-yl)-1,4-diazepan-1-yl]sulfonyl}phenyl)-1lambda6,2-thiazinane-1,1-dione |
2320474-26-6 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6556-5711-3mg |
2-(4-{[4-(oxolan-3-yl)-1,4-diazepan-1-yl]sulfonyl}phenyl)-1lambda6,2-thiazinane-1,1-dione |
2320474-26-6 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6556-5711-4mg |
2-(4-{[4-(oxolan-3-yl)-1,4-diazepan-1-yl]sulfonyl}phenyl)-1lambda6,2-thiazinane-1,1-dione |
2320474-26-6 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6556-5711-5mg |
2-(4-{[4-(oxolan-3-yl)-1,4-diazepan-1-yl]sulfonyl}phenyl)-1lambda6,2-thiazinane-1,1-dione |
2320474-26-6 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6556-5711-10mg |
2-(4-{[4-(oxolan-3-yl)-1,4-diazepan-1-yl]sulfonyl}phenyl)-1lambda6,2-thiazinane-1,1-dione |
2320474-26-6 | 10mg |
$79.0 | 2023-09-08 |
2-(4-{4-(oxolan-3-yl)-1,4-diazepan-1-ylsulfonyl}phenyl)-1lambda6,2-thiazinane-1,1-dione Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on 2-(4-{4-(oxolan-3-yl)-1,4-diazepan-1-ylsulfonyl}phenyl)-1lambda6,2-thiazinane-1,1-dione
Introduction to 2-(4-{4-(oxolan-3-yl)-1,4-diazepan-1-ylsulfonyl}phenyl)-1lambda6,2-thiazinane-1,1-dione and Its Significance in Modern Chemical Biology
The compound with the CAS number 2320474-26-6, specifically named as 2-(4-{4-(oxolan-3-yl)-1,4-diazepan-1-ylsulfonyl}phenyl)-1lambda6,2-thiazinane-1,1-dione, represents a fascinating molecule in the realm of chemical biology. This intricate structure combines elements of heterocyclic chemistry with sulfonamide functionalities, making it a subject of considerable interest for researchers exploring novel pharmacological applications. The presence of both oxolan and diazepan moieties within its framework suggests potential interactions with biological targets that could be exploited for therapeutic purposes.
Recent advancements in medicinal chemistry have highlighted the importance of sulfonamide derivatives in drug development. The sulfonamide group, characterized by its high bioavailability and ability to form hydrogen bonds, is frequently incorporated into drug molecules to enhance binding affinity and metabolic stability. In the case of 2-(4-{4-(oxolan-3-yl)-1,4-diazepan-1-ylsulfonyl}phenyl)-1lambda6,2-thiazinane-1,1-dione, the sulfonamide linkage serves as a critical pharmacophore, facilitating interactions with biological receptors. This compound's design reflects a sophisticated approach to molecular engineering, aiming to optimize both potency and selectivity.
The thiazinane core of this molecule adds another layer of complexity, contributing to its unique chemical properties. Thiazinane derivatives have been studied for their potential antimicrobial and anti-inflammatory effects. The combination of a thiazinane scaffold with a diazepan ring enhances the molecule's capacity to modulate biological pathways. Such structural features are particularly relevant in the context of developing treatments for neurological disorders, where precise modulation of receptor activity is essential.
One of the most compelling aspects of this compound is its potential as an inhibitor of enzymes involved in cancer progression. Current research indicates that molecules containing sulfonamide groups can interfere with key metabolic pathways that are dysregulated in tumors. The specific arrangement of atoms in 2-(4-{4-(oxolan-3-yl)-1,4-diazepan-1-ylsulfonyl}phenyl)-1lambda6,2-thiazinane-1,1-dione suggests that it may disrupt signaling cascades such as those mediated by kinases or other enzymes critical for cell proliferation. Preliminary studies have shown promising results in vitro, where this compound demonstrated inhibitory effects on certain cancer cell lines without significant toxicity to healthy cells.
The oxolan substituent further enhances the molecule's versatility. Oxolane derivatives are known for their ability to mimic natural substrates within biological systems, allowing them to bind to enzymes or receptors with high specificity. In this context, the oxolan group in 2-(4-{4-(oxolan-3-yl)-1,4-diazepan-1-ylsulfonyl}phenyl)-1lambda6,2-thiazinane-1,1-dione likely contributes to its selectivity by interacting with specific pockets on target proteins. This level of precision is crucial for minimizing side effects and improving therapeutic outcomes.
From a synthetic chemistry perspective, the preparation of this compound exemplifies the latest trends in organic synthesis. The multi-step process involves advanced techniques such as transition-metal-catalyzed cross-coupling reactions and ring-closing metathesis. These methods not only ensure high yields but also allow for the introduction of complex functional groups without compromising structural integrity. The synthesis highlights the growing sophistication of chemical methodologies tailored for producing biologically active molecules.
The pharmacokinetic properties of 2-(4-{4-(oxolan-3-yl)-1,4-diazepan-1-ylsulfonyl}phenyl)-1lambda6,2-thiazinane-1,1-dione are also under investigation. Understanding how a molecule behaves within an organism is essential for determining its clinical potential. Initial pharmacokinetic studies suggest that this compound exhibits favorable absorption and distribution characteristics when administered orally. Moreover, preliminary data indicate that it has a reasonable half-life, which would allow for once or twice daily dosing in clinical settings.
In conclusion,2-(4-{4-(oxolan-3-yl)-1,4-diazepan-1-ylsulfonyl}phenyl)-1lambda6,2-thiazinane-1,1-dione (CAS number 2320474-26-6) represents a significant advancement in chemical biology and drug discovery. Its unique structure combines multiple pharmacophoric elements that make it a promising candidate for treating various diseases. The integration of cutting-edge synthetic techniques and thorough pharmacological investigation underscores its potential as a future therapeutic agent. As research continues to uncover new applications for this compound,its significance in modern medicine is bound to grow further.
2320474-26-6 (2-(4-{4-(oxolan-3-yl)-1,4-diazepan-1-ylsulfonyl}phenyl)-1lambda6,2-thiazinane-1,1-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)